molecular formula C10H12FIN2O B2388978 N-(5-Fluoro-4-iodo-pyridin-3-yl)-2,2-dimethyl-propionamide CAS No. 1582731-79-0

N-(5-Fluoro-4-iodo-pyridin-3-yl)-2,2-dimethyl-propionamide

Cat. No. B2388978
CAS RN: 1582731-79-0
M. Wt: 322.122
InChI Key: WBPSWPQXZPDDCL-UHFFFAOYSA-N
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Description

“(5-Fluoro-4-iodo-pyridin-3-yl)-carbamic acid tert-butyl ester” is a chemical compound with the CAS Number: 1773562-84-7. It has a molecular weight of 338.12 . The IUPAC name for this compound is tert-butyl (5-fluoro-4-iodopyridin-3-yl)carbamate .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12FIN2O2/c1-10(2,3)16-9(15)14-7-5-13-4-6(11)8(7)12/h4-5H,1-3H3,(H,14,15) .


Physical And Chemical Properties Analysis

This compound is a white solid . The storage temperature is 0-5°C .

Safety and Hazards

For safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .

properties

IUPAC Name

N-(5-fluoro-4-iodopyridin-3-yl)-2,2-dimethylpropanamide
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InChI

InChI=1S/C10H12FIN2O/c1-10(2,3)9(15)14-7-5-13-4-6(11)8(7)12/h4-5H,1-3H3,(H,14,15)
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InChI Key

WBPSWPQXZPDDCL-UHFFFAOYSA-N
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Canonical SMILES

CC(C)(C)C(=O)NC1=CN=CC(=C1I)F
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Molecular Formula

C10H12FIN2O
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Molecular Weight

322.12 g/mol
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Product Name

N-(5-Fluoro-4-iodo-pyridin-3-yl)-2,2-dimethyl-propionamide

Synthesis routes and methods

Procedure details

A 2.5M solution of nBuLi (30.6 mL, 76 mmol) in hexanes was added drop-wise to a solution of N-(5-fluoropyridin-3-yl)-2,2-dimethylpropanamide 5.0 g, 25.5 mmol) and TMEDA (11.54 mL, 76 mmol) in THF (127 mL) at −78° C. over 1 hour, while ensuring the internal temperature did not go above −70° C. The resulting solution was stirred at −78° C. for 1 hour. Iodine (19.40 g, 76 mmol) in THF (20 mL) was added drop-wise over 30 min ensuring the internal temperature remained below −70° C. The resulting reaction was stirred for 1 hour at −78° C. The reaction was quenched at −78° C. with water and then warmed to ambient temperature. 10% Aqueous sodium thiosulfate was added until the iodine color dissipated and the mixture was extracted with ethyl acetate (×3). The combined organic fractions were dried (MgSO4), filtered and the solvent was evaporated under reduced pressure to afford the title compound (8.21 g, 25.5 mmol, 100% yield), MS (ESI): m/z=323.26 (MH+), 100% pure by LCMS.
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